Cas no 105920-86-3 (Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-, methyl ester)

• Product Name: Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-, methyl ester
• CAS No: 105920-86-3
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 1170623
• Update Time: 2024-07-26

Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid,4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-, methyl ester
• Benzo[b]thiophene-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(3-methyl-4H-1,2,4-triazol-4-yl)-, methyl ester

• Inchi： 1S/C13H15N3O2S/c1-8-15-14-7-16(8)12-11(13(17)18-2)9-5-3-4-6-10(9)19-12/h7H,3-6H2,1-2H3
• InChI Key： YNIXTMGNGZCTKV-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OC)=O)=C(N1C=NN=C1C)S2

Computed Properties

• Exact Mass: 277.08865

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 511.0±60.0 °C(Predicted)
• PSA: 57.01
• pka: 2.29±0.10(Predicted)